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Compound of Interest

Compound Name: Quinolin-5-ylmethanol

Cat. No.: B099982 Get Quote

An In-depth Exploration of the Synthesis, Properties, and Biological Significance of a Key

Quinoline Derivative

Abstract
Quinolin-5-ylmethanol, a key derivative of the versatile quinoline scaffold, has garnered

significant interest within the scientific community, particularly in the fields of medicinal

chemistry and drug development. This technical guide provides a comprehensive overview of

quinolin-emethanol, encompassing its synthesis, physicochemical properties, spectroscopic

characterization, and known biological activities. Detailed experimental protocols for its

synthesis and for the evaluation of its biological potential are provided, alongside a discussion

of its reactivity and potential for further derivatization. This document aims to serve as an in-

depth resource for researchers, scientists, and professionals in drug development, facilitating

further exploration and application of this promising molecule.

Introduction
The quinoline ring system, a bicyclic heterocycle composed of a benzene ring fused to a

pyridine ring, is a prominent structural motif in a vast array of natural products,

pharmaceuticals, and functional materials. The inherent chemical properties of the quinoline

nucleus, including its aromaticity, basic nitrogen atom, and multiple sites for substitution, have

made it a "privileged scaffold" in medicinal chemistry. Quinoline derivatives have demonstrated

a broad spectrum of pharmacological activities, including antimalarial, anticancer, antibacterial,

and antifungal properties.
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Quinolin-5-ylmethanol, which features a hydroxymethyl group at the 5-position of the

quinoline ring, represents a valuable building block for the synthesis of more complex

molecules. The presence of the reactive hydroxyl group allows for a variety of chemical

transformations, enabling the exploration of structure-activity relationships and the

development of novel therapeutic agents. This guide will delve into the technical details of

quinolin-5-ylmethanol, providing a foundational understanding for its application in research

and development.

Physicochemical and Spectroscopic Data
A thorough understanding of the physical and chemical properties of quinolin-5-ylmethanol is
essential for its handling, characterization, and application in chemical synthesis. The key

properties are summarized in the table below.

Property Value Reference

Molecular Formula C₁₀H₉NO [1]

Molecular Weight 159.19 g/mol [2]

Appearance Solid [1]

CAS Number 16178-42-0 [1]

Purity Typically ≥98% [1]

Table 1: Physicochemical Properties of Quinolin-5-ylmethanol

Spectroscopic analysis is crucial for the unambiguous identification and characterization of

quinolin-5-ylmethanol. While a definitive, publicly available, complete dataset for quinolin-5-
ylmethanol is not readily found in a single source, the expected spectral data, based on the

analysis of closely related quinoline derivatives and general principles of spectroscopy, are

presented in Table 2.[3]
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Technique Expected Data

¹H NMR

Aromatic protons (quinoline ring): δ 7.0-9.0 ppm;

Methylene protons (-CH₂OH): δ ~4.8 ppm;

Hydroxyl proton (-OH): variable, broad singlet.

¹³C NMR
Aromatic carbons: δ 120-150 ppm; Methylene

carbon (-CH₂OH): δ ~65 ppm.

IR (KBr, cm⁻¹)

O-H stretch (alcohol): ~3300-3400 (broad); C-H

stretch (aromatic): ~3050; C=N, C=C stretch

(aromatic): ~1600-1450; C-O stretch (alcohol):

~1050.

Mass Spectrometry (MS) Expected [M+H]⁺ at m/z 160.07.

Table 2: Expected Spectroscopic Data for Quinolin-5-ylmethanol

Synthesis of Quinolin-5-ylmethanol
The synthesis of quinolin-5-ylmethanol can be achieved through various synthetic routes.

One of the most direct and common methods involves the reduction of the corresponding

aldehyde, quinoline-5-carbaldehyde.

Synthesis via Reduction of Quinoline-5-carbaldehyde
This method offers a straightforward approach to quinolin-5-ylmethanol, utilizing a

commercially available starting material.
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Synthesis of Quinolin-5-ylmethanol

Quinoline-5-carbaldehyde

Reducing Agent
(e.g., NaBH₄)

1.

Solvent
(e.g., Methanol or Ethanol)

in

Aqueous Workup and Purification

2.

Quinolin-5-ylmethanol

Quinolin-5-ylmethanol

Ester Derivatives

Esterification
(Acyl chloride, Carboxylic acid)

Ether Derivatives

Williamson Ether Synthesis
(Alkyl halide, Base)

Halomethylquinoline

Halogenation
(SOCl₂, PBr₃)

Azidomethylquinoline

Nucleophilic Substitution
(NaN₃)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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